Cas no 879758-42-6 (N-benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 879758-42-6
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 5480790
• Update Time: 2025-06-29

N-benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-propan-2-yl-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• 1,2-Benzisothiazole-2(3H)-acetamide, N-(1-methylethyl)-3-oxo-N-(phenylmethyl)-, 1,1-dioxide
• N-benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C19H20N2O4S/c1-14(2)20(12-15-8-4-3-5-9-15)18(22)13-21-19(23)16-10-6-7-11-17(16)26(21,24)25/h3-11,14H,12-13H2,1-2H3
• InChI Key： QZMUDCCIVQQAIL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(N(C(C)C)CC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

N-Benzyl-N-(Propan-2-yl)-2-(1,1,3-Trioxo-2,3-Dihydro-1λ6,2-Benzothiazol-2-yl)Acetamide: A Comprehensive Overview

N-Benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide (CAS No. 879758-42-6) is a complex organic compound with a unique chemical structure that has garnered attention in various research domains. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in materials science, pharmacology, and analytical chemistry. The molecule's structure features a benzothiazole ring system fused with a trioxo group and an acetamide moiety, making it a promising candidate for advanced functional materials and drug development.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of optoelectronic materials. The incorporation of the trioxo group within the benzothiazole framework introduces unique electronic properties, enabling the compound to exhibit strong fluorescence and high thermal stability. These characteristics make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and sensors. Researchers have demonstrated that N-benzyl-N-(propan-2-yl)-substituted benzothiazoles can significantly enhance the efficiency of OLEDs by optimizing charge transport properties and reducing energy loss.

In the field of pharmacology, N-benzyl-N-(propan-2-yl)-acetamide derivatives have shown potential as bioactive molecules. The compound's structure allows for interactions with various biological targets, including enzymes and receptors. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising lead for drug discovery. Collaborative efforts between chemists and biologists have focused on modifying the benzothiazole core to enhance bioavailability and selectivity.

The synthesis of CAS No. 879758-42-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring system through cyclization reactions and subsequent functionalization to introduce the acetamide group. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications.

From an environmental perspective, the compound's stability and biodegradability are critical considerations for its large-scale use. Preliminary studies indicate that N-benzyl-N-(propan-2-yl)-benzothiazole derivatives exhibit moderate biodegradability under aerobic conditions. However, further research is required to assess their long-term impact on ecosystems and develop strategies for sustainable production.

In conclusion, N-benzyl-N-(propan-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamide (CAS No. 879758-42) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and versatile properties make it a valuable tool for advancing materials science and drug discovery. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in shaping future innovations.